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Compound of Interest

Compound Name: 3-Fluorophenylacetylene

Cat. No.: B1297516 Get Quote

An In-depth Technical Guide to the Safe
Handling of 3-Fluorophenylacetylene
Introduction

3-Fluorophenylacetylene (CAS No: 2561-17-3) is a fluorinated hydrocarbon derivative and a

terminal alkyne, identified by its molecular formula C8H5F.[1][2][3] It serves as a critical

intermediate in organic synthesis, particularly in the development of pharmaceuticals,

pesticides, and functional organic materials.[1] Its utility stems from the reactivity of the alkyne

group, which allows for further functionalization in complex molecular architectures.[1] This

guide provides a comprehensive overview of the safety data, handling precautions, and

emergency procedures for 3-Fluorophenylacetylene, tailored for researchers, scientists, and

professionals in drug development.

Physicochemical Properties
The physical and chemical characteristics of 3-Fluorophenylacetylene are essential for its

proper handling and storage. It is a clear, colorless to light yellow or orange liquid.[1][2][4] Key

quantitative data are summarized below.
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Property Value Source

CAS Number 2561-17-3 [1][2][4][5]

Molecular Formula C8H5F [1][2][4][6]

Molecular Weight 120.12 g/mol [1][2][4][6]

Appearance
Colorless to light orange/yellow

liquid
[1][2][4]

Density 1.039 g/mL at 25 °C [1][2][4]

Boiling Point 138 °C [1][2][4]

Flash Point 32.2 °C (90 °F) - closed cup [1][2][4]

Vapor Pressure 5.3 mmHg at 25 °C [1]

Refractive Index n20/D 1.5170 [1][4]

Hazard Identification and GHS Classification
3-Fluorophenylacetylene is classified as a hazardous substance. Understanding its specific

hazards is fundamental to ensuring laboratory safety.

Hazard Class Category Hazard Statement Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
GHS02 (Flame)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)

Data sourced from:[4][5]
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Figure 1: Hazard Profile of 3-Fluorophenylacetylene.

Experimental Protocols: Safe Handling and Storage
No detailed experimental protocols for synthesis or specific reactions were found in the safety-

focused search results. However, a generalized protocol for the safe handling of this chemical

in a laboratory setting can be established based on its properties and hazards.

Engineering Controls & Handling Procedures:

Always work within a certified chemical fume hood to avoid inhalation of vapors.[7]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Employ only non-sparking tools.[5][7]

Avoid contact with skin and eyes and prevent inhalation of mist or vapor.[2][5]

Hygiene Measures:

Do not eat, drink, or smoke in areas where this chemical is handled.[5]
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Wash hands thoroughly after handling and before any breaks.[5]

Remove and launder contaminated clothing before reuse.[5]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2][5]

Keep containers tightly closed to prevent leakage.[2][5]

Store away from heat, sparks, open flames, and other sources of ignition.[2][7][8]

It is recommended to store under an inert atmosphere (e.g., nitrogen or argon) at

temperatures between 2-8°C.[4]

Keep away from incompatible materials such as strong oxidizing agents.[2][7]
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Figure 2: Standard laboratory workflow for handling 3-Fluorophenylacetylene.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to minimize exposure. The selection of PPE must be

based on the concentration and amount of the substance at the specific workplace.[2]

Eye/Face Protection: Wear chemical safety glasses and a face shield. Equipment should be

tested and approved under government standards like NIOSH (US) or EN 166 (EU).[2][5]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear impervious,

flame-retardant, and anti-static protective clothing.[2][5]

Respiratory Protection: If engineering controls are insufficient or in case of high vapor

concentration, use a full-face respirator with multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges. For sole protection, a full-face supplied-air respirator is

required.[2]
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Figure 3: Hierarchy of controls for managing chemical exposure.

Emergency Procedures
Immediate and appropriate response during an emergency is crucial.

First Aid Measures
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Exposure Route First Aid Procedure

General Advice
Consult a physician. Show this safety data sheet

to the doctor.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.[2][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a physician.[2][5]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, also under the eyelids. Immediately

consult a physician.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Firefighting Measures

Suitable Extinguishing Media: Use dry powder, dry sand, or alcohol-resistant foam.[2][5]

Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: The substance is a flammable liquid.[5] Vapors are heavier than air, may

travel to an ignition source and flash back, and can form explosive mixtures with air.[2][5]

Hazardous decomposition products formed under fire conditions include carbon oxides and

hydrogen fluoride.[2]

Accidental Release Measures

Personal Precautions: Immediately evacuate personnel to a safe area.[2] Wear appropriate

PPE.[2][5] Remove all sources of ignition and ensure adequate ventilation.[2][5]

Environmental Precautions: Prevent the product from entering drains or public waters.[2]
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Containment and Cleanup: Stop the leak if it is safe to do so.[5] Contain the spill using a dike

or absorb it with an inert material like dry sand or earth.[5] Collect the material using non-

sparking tools into a suitable, closed container for disposal.[5][7]
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Figure 4: Workflow for responding to an accidental spill.

Stability and Reactivity
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Parameter Description

Reactivity No specific reactivity data is available.

Chemical Stability
Stable under recommended storage conditions

(cool, dry, inert atmosphere).[2]

Possibility of Hazardous Reactions No data available.

Conditions to Avoid
Heat, flames, sparks, and all other sources of

ignition.[2][7]

Incompatible Materials Strong oxidizing agents.[2][7]

Hazardous Decomposition Products
Under fire conditions, may produce carbon

oxides and hydrogen fluoride.[2]

Toxicological Information
The toxicological properties of 3-Fluorophenylacetylene have not been thoroughly

investigated.[2] The available information is primarily based on its classification and the

properties of similar compounds.

Acute Toxicity: No data available.[2]

Skin Corrosion/Irritation: Causes skin irritation.[4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5]

Respiratory/Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: Not identified as a carcinogen by IARC.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][5]

Additional Information: Potential symptoms of overexposure may include salivation, nausea,

abdominal pain, vomiting, and fever.[2] A significant concern with fluoride-containing
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compounds is that the fluoride ion can reduce serum calcium levels, which may lead to fatal

hypocalcemia.[2]

Conclusion

3-Fluorophenylacetylene is a valuable chemical intermediate that requires careful and

informed handling due to its flammability and irritant properties. Adherence to the safety

protocols outlined in this guide—including the use of appropriate engineering controls, personal

protective equipment, and emergency preparedness—is essential for mitigating risks in a

research and development environment. All personnel must be thoroughly trained on these

procedures before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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